N-(3-chloro-4-methylphenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-1-[(4-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C23H17ClFN3O2/c1-14-4-9-18(12-20(14)24)27-22(29)19-11-16-3-2-10-26-21(16)28(23(19)30)13-15-5-7-17(25)8-6-15/h2-12H,13H2,1H3,(H,27,29)
• InChI Key: KNCPHAVDILFXHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)F)Cl
• Molecular Formula: C23H17ClFN3O2
• Molecular Weight: 421.8 g/mol

Description

N-(3-chloro-4-methylphenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C23H17ClFN3O2 and its molecular weight is 421.86. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

• Pyridonecarboxylic Acids as Antibacterial Agents : Compounds related to naphthyridine derivatives have been synthesized and evaluated for their antibacterial activities. These studies have led to the identification of compounds with significant activity against bacterial strains, highlighting the potential of naphthyridine derivatives as antibacterial agents (Egawa et al., 1984).

Antitumor and Cytotoxic Activities

• Carboxamide Derivatives of Benzo[b][1,6]naphthyridin-(5H)ones : Research on carboxamide derivatives has demonstrated potent cytotoxicity against tumor cell lines, suggesting the relevance of naphthyridine structures in the development of anticancer drugs (Deady et al., 2005).
• Novel Annulated Products from Aminonaphthyridinones : The synthesis of novel naphthyridine derivatives led to the discovery of compounds with unique structures and potential biological activities, illustrating the chemical versatility of the naphthyridine scaffold (Deady & Devine, 2006).

Synthesis and Optimization

• Synthesis of 7-chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1, 4-dihydro-1, 8-naphthyridine-3-carboxylic Acid : This study focused on the efficient synthesis of a key intermediate for anticancer drugs, showcasing the importance of naphthyridine derivatives in medicinal chemistry (Zhang et al., 2019).

Anti-Inflammatory Activity

• Naphthyridine Derivative with Anti-Inflammatory Activity : A naphthyridine derivative was found to possess in vitro anticancer potential alongside significant anti-inflammatory activity, highlighting the compound's dual therapeutic potential (Madaan et al., 2013).